1-(4-Bromothiophen-2-yl)ethane-1-thiol

• Molecular Formula: C6H7BrS2
• Molecular Weight: 223.2 g/mol
• IUPAC Name: 1-(4-bromothiophen-2-yl)ethanethiol
• InChI: InChI=1S/C6H7BrS2/c1-4(8)6-2-5(7)3-9-6/h2-4,8H,1H3
• InChI Key: FQOHDQIJZIBQOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CS1)Br)S

Description

1-(4-Bromothiophen-2-yl)ethane-1-thiol is a sulfur-containing organic compound characterized by a thiophene ring substituted with a bromine atom at the 4-position and an ethanethiol group (-CH₂SH) at the 2-position. Its molecular formula is C₆H₇BrS₂, with a molecular weight of 223.21 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(4-Bromothiophen-2-yl)ethane-1-thiol can be synthesized through several methods. One common approach involves the bromination of thiophene followed by the introduction of the ethanethiol group. The reaction typically requires a brominating agent such as N-bromosuccinimide (NBS) and a catalyst like iron(III) bromide (FeBr3). The reaction is carried out under controlled conditions to ensure selective bromination at the 4-position.

Another method involves the use of Suzuki-Miyaura coupling, where a boron reagent is used to couple a thiophene derivative with a brominated ethanethiol compound. This reaction is catalyzed by palladium and requires a base such as potassium carbonate (K2CO3) to proceed efficiently .

Industrial Production Methods

Industrial production of 1-(4-Bromothiophen-2-yl)ethane-1-thiol typically involves large-scale bromination and coupling reactions. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. The use of continuous flow reactors and automated systems helps in achieving consistent product quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromothiophen-2-yl)ethane-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents include sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Common Reagents and Conditions

Oxidation: H2O2, KMnO4, and other oxidizing agents.

Reduction: LiAlH4, sodium borohydride (NaBH4).

Substitution: NaOCH3, KOtBu, and other nucleophiles.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Thiophene derivatives without the bromine atom.

Substitution: Thiophene derivatives with various functional groups replacing the bromine atom.

Scientific Research Applications

1-(4-Bromothiophen-2-yl)ethane-1-thiol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, including conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 1-(4-Bromothiophen-2-yl)ethane-1-thiol depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The presence of the thiol group allows it to form covalent bonds with cysteine residues in proteins, potentially altering their function. The bromine atom can also participate in halogen bonding, influencing molecular interactions and stability.

Comparison with Similar Compounds

Structural and Electronic Effects

• Electron-Withdrawing Groups (EWGs): The bromine atom in 1-(4-Bromothiophen-2-yl)ethane-1-thiol increases the acidity of the thiol group (-SH) compared to methyl or methoxy-substituted analogs. This enhances its utility in metal-catalyzed reactions (e.g., Pd-mediated cross-couplings) .
• Electron-Donating Groups (EDGs): Compounds like 2-(4-Methoxyphenyl)ethane-1-thiol exhibit reduced thiol acidity due to the electron-donating methoxy group, favoring stability in storage or biological systems .

Stability and Handling

• Brominated thiophenes generally exhibit higher thermal stability than furan analogs (e.g., 1-(Furan-2-yl)ethane-1-thiol), which are prone to oxidation .
• Trifluoromethoxy-substituted derivatives (e.g., 1-[4-(Trifluoromethoxy)phenyl]ethane-1-thiol) combine hydrolytic stability with lipophilicity, making them suitable for agrochemical formulations .